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Compound of Interest
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Cat. No.: B1142604 Get Quote

Disclaimer: This document provides a predictive overview of the in vitro metabolism of

Cannabiorcol (CBCO). As of the date of this publication, no direct experimental studies on the

metabolism of Cannabiorcol have been published in peer-reviewed literature. The information

presented herein is extrapolated from published data on the metabolism of structurally similar

cannabinoids, primarily (±)-Cannabichromeorcin (for which CBCO is a synonym) and

Cannabinol (CBN), a related compound with a similar core structure. This guide is intended for

research and informational purposes only and should not be used as a substitute for

experimental data.

Introduction
Cannabiorcol (CBCO), also known as (±)-Cannabichromeorcin, is a lesser-studied

phytocannabinoid found in Cannabis sativa. As the therapeutic potential of minor cannabinoids

gains increasing attention, understanding their metabolic fate is crucial for drug development,

toxicological assessment, and establishing safe dosing regimens. This technical guide provides

a comprehensive, albeit predictive, examination of the in vitro metabolism of Cannabiorcol,
designed for researchers, scientists, and drug development professionals.

Due to a noted ambiguity in nomenclature where "Cannabiorcol" has also been used to refer

to Cannabinol-C1 (CBN-C1), this guide will primarily focus on (±)-Cannabichromeorcin

(CBCO). A brief, comparative section on the predicted metabolism of Cannabiorcol (CBN-C1)

is also included. The metabolic pathways, key enzymes, and experimental protocols are based

on established knowledge of cannabichromene (CBC) and cannabinol (CBN) metabolism.
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Predicted Metabolic Pathways of (±)-
Cannabichromeorcin (CBCO)
The chemical structure of (±)-Cannabichromeorcin (CBCO) is analogous to that of

cannabichromene (CBC), with a shortened side chain. Therefore, it is anticipated that CBCO

will undergo similar phase I metabolic transformations, primarily oxidation reactions catalyzed

by cytochrome P450 (CYP) enzymes in the liver.

The primary metabolic routes for CBC involve hydroxylation and epoxidation of the

methylpentenyl side chain[1][2]. CYP2C9 has been identified as a key enzyme in the

metabolism of CBC[1]. Based on this, the predicted primary metabolites of CBCO are:

Hydroxylation: Introduction of a hydroxyl group (-OH) at various positions on the

methylpentenyl chain. The most likely sites are the allylic carbons, leading to the formation of

hydroxy-CBCO metabolites.

Epoxidation: Formation of an epoxide across the double bond of the methylpentenyl chain.

This epoxide can be further hydrolyzed by epoxide hydrolase to form a dihydrodiol

derivative.

A recent study also identified 2′-hydroxycannabicitran as a major metabolite of CBC,

suggesting that rearrangement and cyclization reactions may also occur[3].
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Start: In Vitro Metabolism Assay

Incubation at 37°C
(HLMs or Recombinant CYPs + CBCO + NADPH)

Reaction Quenching
(e.g., Acetonitrile)

Protein Precipitation
(Centrifugation)

Supernatant Analysis
(LC-MS/MS or GC/MS)

Data Processing and Metabolite Identification

End: Metabolic Profile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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